![molecular formula C9H10F2O B2861915 (2R)-2-(3,4-Difluorophenyl)propan-1-ol CAS No. 2248198-10-7](/img/structure/B2861915.png)
(2R)-2-(3,4-Difluorophenyl)propan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2-(3,4-Difluorophenyl)propan-1-ol, also known as DFPP, is a chiral alcohol with a molecular formula of C9H10F2O. This compound is widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
(2R)-2-(3,4-Difluorophenyl)propan-1-ol has been shown to have a variety of biological activities, including anti-inflammatory and anti-tumor effects. The mechanism of action of this compound is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In studies, this compound has been shown to reduce inflammation in animal models of arthritis and to inhibit the growth of cancer cells. This compound has also been shown to have neuroprotective effects in models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of (2R)-2-(3,4-Difluorophenyl)propan-1-ol is its chiral nature, which makes it useful in asymmetric catalysis and the synthesis of chiral compounds. This compound is also relatively easy to synthesize and is readily available. However, one limitation of this compound is that it can be difficult to separate the two enantiomers, which can make it challenging to use in certain experiments.
Future Directions
There are many potential future directions for research involving (2R)-2-(3,4-Difluorophenyl)propan-1-ol. One area of interest is the development of new chiral ligands for asymmetric catalysis. This compound could also be used as a starting point for the synthesis of new anti-inflammatory or anti-tumor compounds. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurodegenerative diseases.
Synthesis Methods
(2R)-2-(3,4-Difluorophenyl)propan-1-ol can be synthesized through a multi-step process starting with 3,4-difluorobenzaldehyde. The first step involves the reduction of the aldehyde group to an alcohol using sodium borohydride. This is followed by a Grignard reaction with propylene oxide to introduce the propyl group. Finally, the stereochemistry of the compound is controlled using a chiral auxiliary.
Scientific Research Applications
(2R)-2-(3,4-Difluorophenyl)propan-1-ol has a wide range of applications in scientific research. One of the primary uses is as a building block for the synthesis of other compounds. This compound can be used to create a variety of chiral compounds, which are useful in the pharmaceutical industry for drug development. This compound is also used as a chiral ligand in asymmetric catalysis, which is a powerful tool for the synthesis of complex molecules.
properties
IUPAC Name |
(2R)-2-(3,4-difluorophenyl)propan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2O/c1-6(5-12)7-2-3-8(10)9(11)4-7/h2-4,6,12H,5H2,1H3/t6-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XONVLBOIFRPREG-LURJTMIESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C1=CC(=C(C=C1)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CO)C1=CC(=C(C=C1)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.